Cas no 13497-61-5 (Dodecane, 1-(chloromethoxy)-)

• Product Name: Dodecane, 1-(chloromethoxy)-
• CAS No: 13497-61-5
• MF: C₁₃H₂₇ClO
• MW: 234.805883646011
• CID: 96705
• PubChem ID: 12215332
• Update Time: 2025-04-18

Dodecane, 1-(chloromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Dodecane, 1-(chloromethoxy)-
• 1-(chloromethoxy)dodecane
• chloromethyl n-dodecyl ether
• 13497-61-5
• chloromethyldodecanyl ether
• KIRLBCKNLVOUDA-UHFFFAOYSA-N
• Chloromethyldodecylether
• SCHEMBL5058583
• chloromethyldodecyl ether
• Chloromethyl dodecyl ether
• DTXSID80480826

• Inchi： 1S/C13H27ClO/c1-2-3-4-5-6-7-8-9-10-11-12-15-13-14/h2-13H2,1H3
• InChI Key： KIRLBCKNLVOUDA-UHFFFAOYSA-N
• SMILES： ClCOCCCCCCCCCCCC

Computed Properties

• Exact Mass: 234.17521
• Monoisotopic Mass: 234.1750432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 12
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23